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Compound of Interest

Compound Name:
5-bromo-2,3-dihydro-1H-inden-1-

amine hydrochloride

Cat. No.: B1439534 Get Quote

An In-depth Technical Guide on the Molecular Weight of 5-bromo-2,3-dihydro-1H-inden-1-
amine hydrochloride

Executive Summary
This technical guide provides a comprehensive analysis of the molecular weight of 5-bromo-
2,3-dihydro-1H-inden-1-amine hydrochloride (CAS Number: 1197595-75-7), a key

intermediate in pharmaceutical synthesis.[1][2] Addressed to researchers, scientists, and drug

development professionals, this document moves beyond a simple statement of value to

explore the foundational principles of its determination. We will detail the theoretical calculation

based on atomic masses, outline rigorous experimental verification protocols such as mass

spectrometry, and discuss the critical role of accurate molecular weight in ensuring scientific

integrity, reproducibility, and regulatory compliance in drug discovery and development.

Compound Identification and Structure
5-bromo-2,3-dihydro-1H-inden-1-amine hydrochloride is a salt form of the brominated

indane amine. The hydrochloride salt is often preferred in pharmaceutical applications to

improve the stability and solubility of the parent compound.

Molecular Formula: C₉H₁₁BrClN[1][2][3]

IUPAC Name: 5-bromo-2,3-dihydro-1H-inden-1-amine;hydrochloride[1]
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Parent Compound: 5-bromo-2,3-dihydro-1H-inden-1-amine (CAS: 185122-74-1)[4][5]

Component Acid: Hydrochloric Acid (HCl)[1]

The structure consists of a bicyclic indane core, with a bromine atom substituted on the

aromatic ring and an amine group on the five-membered ring. This structure is a common

scaffold in the development of central nervous system agents.[6]
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Sample Preparation

MS Analysis

Data Interpretation

Dissolve Sample
(1 mg/mL stock)

Dilute to
~5 µg/mL

Infuse into
ESI Source (+ ion mode)

Mass Analyzer
(Separates by m/z)

Detector

Identify [M+H]⁺ Peak
(m/z ≈ 212/214)

Confirm Isotopic Pattern
(Br doublet)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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